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Compound of Interest

Compound Name: N-Methylanthranilate

Cat. No.: B085802 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount to fostering innovation and discovery. This guide provides essential, immediate

safety and logistical information for the handling of N-Methylanthranilate, offering procedural,

step-by-step guidance to directly address your operational questions. Our aim is to become

your preferred source for laboratory safety and chemical handling information, building deep

trust by providing value beyond the product itself.

Immediate Safety and Personal Protective
Equipment (PPE)
N-Methylanthranilate, while utilized in various applications, requires careful handling to

mitigate potential hazards. The primary routes of exposure are through skin contact, eye

contact, and inhalation. Adherence to proper personal protective equipment (PPE) protocols is

the first line of defense.

Key Protective Measures:

Eye and Face Protection: Always wear chemical splash goggles that conform to recognized

standards (e.g., EU Standard EN166, OSHA 29 CFR 1910.133). In situations with a higher

risk of splashing, a face shield should be used in conjunction with goggles.[1][2]

Skin Protection: Chemical-resistant gloves are mandatory.[3] Nitrile or butyl rubber gloves

are recommended for handling N-Methylanthranilate. Always inspect gloves for any signs
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of degradation or punctures before use.[2] A lab coat or other protective clothing should be

worn to prevent skin contact.[3]

Respiratory Protection: When working in well-ventilated areas, respiratory protection may not

be necessary. However, if vapors or aerosols are likely to be generated, a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate cartridge (e.g., type

ABEK) is required.[1][4]

Operational Plan: A Step-by-Step Guide to Handling
N-Methylanthranilate
A systematic approach to handling N-Methylanthranilate minimizes risks and ensures a safe

laboratory environment.

1. Pre-Operational Checks:

Ventilation: Ensure the work area is well-ventilated. A chemical fume hood is the preferred

workspace.

Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible

and in good working order.[3]

PPE Inspection: Thoroughly inspect all PPE for integrity before donning.

Container Inspection: Check the N-Methylanthranilate container for any leaks or damage.

2. Handling Procedure:

Dispensing: When transferring or weighing the chemical, do so in a fume hood to minimize

inhalation exposure. Avoid generating dust or aerosols.

Avoid Contact: Take care to avoid direct contact with skin, eyes, and clothing.[3]

Contamination Prevention: Do not eat, drink, or smoke in the laboratory. Wash hands

thoroughly after handling the chemical.[5]

3. Post-Handling Procedures:
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Decontamination: Clean the work area and any equipment used with an appropriate solvent.

PPE Removal: Remove PPE in a manner that avoids self-contamination. Contaminated

gloves should be disposed of immediately.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Responsible Management of N-
Methylanthranilate Waste
Proper disposal of N-Methylanthranilate and associated waste is crucial for environmental

protection and regulatory compliance.

1. Waste Segregation and Collection:

Designated Waste Container: Use a dedicated, clearly labeled, and leak-proof container for

N-Methylanthranilate waste.

Waste Stream: As an amine-containing organic compound, it should be disposed of as

hazardous chemical waste. Do not mix with other waste streams unless explicitly permitted

by your institution's safety protocols.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

2. Disposal of Empty Containers:

Rinsing: Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

Rinsate Collection: The rinsate is considered hazardous waste and must be collected in the

appropriate liquid waste container.

Final Disposal: Once thoroughly decontaminated, the empty container can be disposed of

according to your institution's guidelines for non-hazardous waste.

3. Professional Disposal:
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Licensed Waste Disposal Service: All collected N-Methylanthranilate waste must be

disposed of through a licensed hazardous waste disposal company.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for N-
Methylanthranilate.

Property Value

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Boiling Point 256 °C (493 °F)

Melting Point 17-19 °C (63-66 °F)

Flash Point 104 °C (219 °F)

Oral LD50 (Rat) 2910 mg/kg[3]

Dermal LD50 (Rabbit) >5 gm/kg[3]

Note: Occupational exposure limits (PEL, TLV) for N-Methylanthranilate are not established.

Experimental Protocol Example: Synthesis of N-
Methylanthranilate
The following is a condensed example of a laboratory procedure for the synthesis of N-
Methylanthranilate. This illustrates a practical application where the above handling and

safety procedures are critical.

Objective: To synthesize N-Methylanthranilate via reductive amination of Methyl Anthranilate.

Materials:

Methyl Anthranilate

Formaldehyde solution
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Palladium on carbon (Pd/C) catalyst

Hydrogen gas

Ethyl acetate

Saturated sodium bicarbonate solution

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Procedure:

In a pressure-rated reaction vessel, combine Methyl Anthranilate, ethyl acetate, and the

Pd/C catalyst.

Cool the mixture to approximately 5°C.

Slowly add the formaldehyde solution to the cooled mixture.

Seal the reactor and purge with hydrogen gas.

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50 psig).

Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC

or GC).

Carefully vent the reactor and filter the mixture to remove the catalyst.

Wash the filtrate with saturated sodium bicarbonate solution, followed by saturated sodium

chloride solution.

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to yield the crude N-Methylanthranilate, which

can be further purified by distillation.
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Visualizing the Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of N-
Methylanthranilate.
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Workflow for Handling N-Methylanthranilate

Preparation & Pre-Checks

Don Personal Protective Equipment (PPE)

Handling N-Methylanthranilate in Fume Hood

Post-Handling Decontamination

Segregate & Collect Chemical Waste

Doff & Dispose of Contaminated PPE

Store Waste in Designated Area

Arrange for Professional Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of N-Methylanthranilate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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